Cas no 1518610-36-0 (Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate
• CAS No: 1518610-36-0
• MF: C₁₄H₁₉BrO₃
• MW: 315.202863931656
• CID: 5806809
• PubChem ID: 66480088
• Update Time: 2024-01-13

Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• AKOS015825658
• ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate
• 1518610-36-0
• EN300-738748
• Ethyl 3-(4-bromo-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate

• Inchi： 1S/C14H19BrO3/c1-5-18-13(17)14(3,4)12(16)10-6-7-11(15)9(2)8-10/h6-8,12,16H,5H2,1-4H3
• InChI Key： AQIBZGZFLJHUBL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C(C(=O)OCC)(C)C)O

Computed Properties

• Exact Mass: 314.05176g/mol
• Monoisotopic Mass: 314.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų